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Compound of Interest

Compound Name:
3-Bromo-2,4-difluoro-6-

iodobenzoic acid

Cat. No.: B13002292

Get Quote

3-Bromo-2,4-difluoro-6-iodobenzoic acid is a highly substituted aromatic carboxylic acid. Its

structure, featuring multiple halogen substituents (Bromo, Fluoro, Iodo), suggests potential for

biological activity and associated toxicity. The electron-withdrawing nature of the halogens and

the acidic carboxyl group are key determinants of its reactivity and toxicological profile.

In the absence of specific data, a conservative approach is warranted. The hazard profile is

inferred from related compounds, as summarized below.

Table 1: GHS Hazard Classification of Structurally Related Compounds
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Compound Name CAS Number
GHS Hazard
Statements

Source

3,5-Dibromo-2-fluoro-

6-iodobenzoic acid
1160573-45-4

H301: Toxic if

swallowedH311: Toxic

in contact with

skinH331: Toxic if

inhaled

[1]

3-Bromo-2-

iodobenzoic acid
503821-94-1

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

[2]

1-Bromo-2,4-difluoro-

3-iodobenzene
1208075-99-3

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

[3]

3-Bromobenzoic acid 585-76-2

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Expert Insight: The presence of multiple halogens, particularly iodine, can enhance the

lipophilicity and potential for bioaccumulation of the molecule. The combination of bromine and

iodine on the same aromatic ring suggests that this compound should be handled as a

substance with significant potential for toxicity via ingestion, dermal contact, and inhalation.
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Therefore, the most stringent hazard statements from the analogues (H301, H311, H331)

should be provisionally adopted.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE) - A Self-Validating System
To mitigate the risks identified, a multi-layered approach combining engineering controls and

robust PPE is mandatory. This creates a self-validating system where each component

provides a layer of protection.

Primary Engineering Control: The Chemical Fume Hood
All manipulations of solid 3-Bromo-2,4-difluoro-6-iodobenzoic acid and its solutions must be

conducted within a certified chemical fume hood.[4][5] This is the primary barrier to prevent

inhalation of fine dust particles or vapors.

Causality: Halogenated organic compounds can have significant vapor pressures, and fine

powders are easily aerosolized. A fume hood provides constant negative pressure, ensuring

that any airborne contaminants are exhausted away from the operator's breathing zone.[6]

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE selection must be based on the highest potential hazards identified in the analogue

assessment.

Hand Protection: Double-gloving with nitrile gloves is required.

Expertise & Causality: The outer glove provides the primary barrier against chemical

contact. The inner glove protects the skin in the event of a breach of the outer glove. Nitrile

is selected for its broad resistance to a range of organic chemicals. Gloves should be

changed immediately if contamination is suspected.[5]

Eye Protection: Tightly fitting safety goggles with side-shields are mandatory.[5][7]

Trustworthiness: Standard safety glasses do not provide adequate protection from

splashes or fine dust. Goggles create a seal around the eyes, preventing entry of
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hazardous materials.[7]

Body Protection: A flame-resistant laboratory coat, fully fastened, is required.

Authoritative Grounding: This prevents contamination of personal clothing and minimizes

skin contact.

Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved

respirator with organic vapor/acid gas cartridges and a P100 particulate filter may be

required for specific high-risk procedures, such as cleaning up large spills.[5][8]

Part 3: Experimental Protocols: Safe Handling &
Storage
Adherence to strict protocols is critical for minimizing exposure and ensuring experimental

integrity.

Protocol for Handling Solid Compound
Preparation: Before bringing the compound into the fume hood, decontaminate the work

surface. Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.).

Weighing: Tare the balance with a weigh boat. Carefully transfer the required amount of 3-
Bromo-2,4-difluoro-6-iodobenzoic acid using a dedicated spatula. Avoid creating dust.[5]

Transfer: Gently tap the weigh boat to transfer the solid into the reaction vessel. Use a small

amount of solvent to rinse the weigh boat and ensure a complete quantitative transfer.

Cleanup: Immediately after use, decontaminate the spatula and weigh boat with an

appropriate solvent (e.g., ethanol or isopropanol) followed by a soap and water wash. All

contaminated disposable materials must be placed in a designated hazardous waste bag.

Hand Washing: Wash hands thoroughly with soap and water after the procedure, even after

removing gloves.[4]

Storage Requirements
Store in a cool, dry, and well-ventilated area.[4][6]
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Keep the container tightly closed to prevent absorption of moisture.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

[9]

Expert Insight: Halogenated benzoic acids are generally stable under normal conditions.

However, segregation from strong bases is crucial to prevent exothermic acid-base

reactions.

Part 4: Emergency Procedures
A clear and well-rehearsed emergency plan is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol Rationale

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[7][10]

To remove the individual from

the contaminated atmosphere

and support respiratory

function.

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with copious

amounts of soap and water for

at least 15 minutes. Seek

medical attention if irritation

persists.[11]

To quickly remove the

chemical from the skin surface

and minimize dermal

absorption.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7][11]

To dilute and flush out the

chemical, preventing serious

eye damage.

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][11]

Inducing vomiting can cause

further damage to the

esophagus.

Spill Response Protocol
A minor spill (<1g) in a chemical fume hood can be managed by trained laboratory personnel. A

major spill requires evacuation and professional emergency response.
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Workflow for Minor Spill Cleanup

Minor Spill (<1g)
in Fume Hood

Alert Personnel
in Immediate Area

Step 1 Don Additional PPE
(if necessary)

Step 2 Contain Spill with
Inert Absorbent

Step 3
Neutralize with Sodium
Bicarbonate Solution

(if appropriate)

Step 4 Collect Residue with
Non-Sparking Tools

Step 5 Place in Labeled
Hazardous Waste Container

Step 6 Decontaminate Spill Area
& Equipment

Step 7 Spill CleanedStep 8

Click to download full resolution via product page

Caption: Workflow for handling a minor chemical spill.

Part 5: Waste Disposal
All waste containing 3-Bromo-2,4-difluoro-6-iodobenzoic acid, including contaminated

consumables and spill cleanup materials, must be disposed of as hazardous chemical waste.

Procedure: Collect waste in a clearly labeled, sealed container.[12] Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of this chemical down

the drain.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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